2-{1-[(1-Hydroxybutan-2-yl)amino]-2-(naphthalen-1-yl)ethylidene}-5,5-dimethylcyclohexane-1,3-dione

• Molecular Formula: C24H29NO3
• Molecular Weight: 379.5 g/mol
• IUPAC Name: 3-hydroxy-2-[N-(1-hydroxybutan-2-yl)-C-(naphthalen-1-ylmethyl)carbonimidoyl]-5,5-dimethylcyclohex-2-en-1-one
• InChI: InChI=1S/C24H29NO3/c1-4-18(15-26)25-20(23-21(27)13-24(2,3)14-22(23)28)12-17-10-7-9-16-8-5-6-11-19(16)17/h5-11,18,26-27H,4,12-15H2,1-3H3
• InChI Key: JKFZPKTVGNOJQV-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)N=C(CC1=CC=CC2=CC=CC=C21)C3=C(CC(CC3=O)(C)C)O

Description

2-{1-[(1-Hydroxybutan-2-yl)amino]-2-(naphthalen-1-yl)ethylidene}-5,5-dimethylcyclohexane-1,3-dione is a complex organic compound that features a unique combination of functional groups. This compound is characterized by the presence of a naphthalene ring, a hydroxybutan-2-yl group, and a dimethylcyclohexane-1,3-dione moiety. The intricate structure of this compound makes it an interesting subject for various chemical and biological studies.

Preparation Methods

The synthesis of 2-{1-[(1-Hydroxybutan-2-yl)amino]-2-(naphthalen-1-yl)ethylidene}-5,5-dimethylcyclohexane-1,3-dione involves multiple steps, each requiring specific reaction conditions and reagentsThe final step involves the formation of the dimethylcyclohexane-1,3-dione moiety, which is achieved through a cyclization reaction under controlled conditions .

Chemical Reactions Analysis

This compound undergoes a variety of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxybutan-2-yl group can lead to the formation of a ketone, while reduction of the naphthalene ring can yield a dihydronaphthalene derivative .

Scientific Research Applications

2-{1-[(1-Hydroxybutan-2-yl)amino]-2-(naphthalen-1-yl)ethylidene}-5,5-dimethylcyclohexane-1,3-dione has a wide range of applications in scientific research. In chemistry, it is used as a precursor for the synthesis of more complex molecules. In biology, it has been studied for its potential as a pharmacological agent due to its unique structural features. In medicine, it is being explored for its potential therapeutic effects, particularly in the treatment of certain diseases. Additionally, this compound has industrial applications, such as in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of 2-{1-[(1-Hydroxybutan-2-yl)amino]-2-(naphthalen-1-yl)ethylidene}-5,5-dimethylcyclohexane-1,3-dione involves its interaction with specific molecular targets and pathways. The compound is known to bind to certain enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

When compared to other similar compounds, 2-{1-[(1-Hydroxybutan-2-yl)amino]-2-(naphthalen-1-yl)ethylidene}-5,5-dimethylcyclohexane-1,3-dione stands out due to its unique combination of functional groups and structural features. Similar compounds include those with naphthalene rings or hydroxybutan-2-yl groups, but they often lack the dimethylcyclohexane-1,3-dione moiety, which contributes to the distinct properties and applications of this compound .